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Compound of Interest

2-(4-Bromophenyl)ethylamine
Compound Name:
hydrochloride

Cat. No.: B1342784

An In-depth Technical Guide to the Safety and Handling of 2-(4-Bromophenyl)ethylamine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(4-Bromophenyl)ethylamine hydrochloride is a chemical compound used in research and
development, particularly in the synthesis of more complex molecules in the pharmaceutical
and agrochemical industries. Due to its chemical nature, it is imperative that this compound is
handled with the utmost care, adhering to strict safety protocols to minimize risk to personnel
and the environment. This guide provides a comprehensive overview of the safety and handling
procedures for 2-(4-Bromophenyl)ethylamine hydrochloride, intended for an audience of
trained professionals in a laboratory or drug development setting.

Hazard Identification and Classification

2-(4-Bromophenyl)ethylamine hydrochloride is classified as a hazardous substance. The
primary hazards are associated with its corrosive nature.

GHS Hazard Classification:
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Hazard Class Hazard Category
Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Eye lIrritation Category 1

o ] Category 4 (Assumed based on related
Acute Toxicity (Oral, Inhalation)
compounds)

Aquatic Hazard (Chronic) Category 2 (Based on related compounds)

Signal Word: Danger

Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2][3]

H318: Causes serious eye damage.

H302 + H332: Harmful if swallowed or if inhaled.

H411: Toxic to aquatic life with long lasting effects.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
safety data sheets and should be followed diligently. Key statements include P260 (Do not
breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective
clothing/eye protection/face protection), P301+P330+P331 (IF SWALLOWED: rinse mouth. Do
NOT induce vomiting), P303+P361+P353 (IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with water/shower), and P305+P351+P338 (IF IN EYES:
Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to
do. Continue rinsing).[1]

Physical and Chemical Properties

Quantitative data for 2-(4-Bromophenyl)ethylamine hydrochloride is not always readily
available, and in some cases, data for the free base, 2-(4-Bromophenyl)ethylamine, is provided
as a reference.
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Property Value Notes

Chemical Formula CsH11BrCIN For the hydrochloride salt.
Molecular Weight 236.54 g/mol For the hydrochloride salt.
CAS Number 39260-89-4 For the hydrochloride salt.[4]
Appearance Solid or liquid For the hydrochloride salt.[4]
Purity 96% [4]

Melting Point Not available

Boiling Point 63-72 °C @ 0.2 mmHg For the free base.

Density 1.29 g/mL at 25 °C For the free base.

For the free base. The
Solubility Slightly soluble in water.[3] hydrochloride salt is expected

to have higher water solubility.

Flash Point 113 °C (235.4 °F) - closed cup For the free base.

Refractive Index n20/D 1.574 For the free base.

Experimental Protocols for Safety Assessment

Detailed experimental safety data for 2-(4-Bromophenyl)ethylamine hydrochloride is not
publicly available. However, the hazard classifications are determined based on standardized
experimental protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD).

Skin Corrosion/Irritation: The potential for skin corrosion and irritation is typically assessed
using the OECD Test Guideline 404 for Acute Dermal Irritation/Corrosion.[5][6] This in vivo test
involves applying the substance to the skin of a rabbit for a defined period and observing the
effects.[5] Alternatively, in vitro methods using reconstructed human epidermis models are now
more common to reduce animal testing. A study on a related compound using an in vitro
method (EpiDerm™ skin irritation test) showed that it was not classified as an irritant or
corrosive under the tested conditions.[7][8] However, given the consistent classification of 2-(4-
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bromophenyl)ethylamine as causing severe skin burns, a cautious approach is warranted.[1][2]

[3]

Eye Damage/Irritation: The assessment of serious eye damage or irritation is guided by OECD
Test Guideline 405. This involves applying the test substance to the eye of an animal and
observing the effects on the cornea, iris, and conjunctiva.

Acute Toxicity (Oral, Dermal, Inhalation): Acute toxicity is determined by standardized tests
such as OECD Test Guidelines 420, 423, or 425 for oral toxicity, 402 for dermal toxicity, and
403 or 436 for inhalation toxicity. These studies determine the median lethal dose (LD50) or
median lethal concentration (LC50). While specific LD50 or LC50 values for 2-(4-
Bromophenyl)ethylamine hydrochloride were not found, related compounds are classified
as harmful if swallowed or inhaled.

Aquatic Toxicity: The environmental hazards are assessed using protocols such as OECD Test
Guideline 203 (Fish, Acute Toxicity Test), 202 (Daphnia sp. Acute Immobilisation Test), and 201
(Alga, Growth Inhibition Test). A safety data sheet for a related compound indicates that it is
"toxic to aquatic life with long lasting effects".

Safe Handling and Storage
Engineering Controls:

o Work with this compound should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[3]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[9]

Personal Protective Equipment (PPE):
o Eye and Face Protection: Wear chemical safety goggles and a face shield.
» Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).

o Alab coat or, for larger quantities, a chemical-resistant apron or suit should be worn.
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o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust or aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic
vapors and acid gases should be used.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the work area.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents, acids, and acid
chlorides.[10]

First Aid Measures

Immediate action is required in case of exposure.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[9]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[9]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[9]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[10]
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Spill and Waste Disposal

Spill Response:
o Evacuate the area and ensure adequate ventilation.
o Wear appropriate PPE as described in Section 5.

o For solid spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, labeled container for disposal.

» For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place in a
sealed container for disposal.

e Do not allow the material to enter drains or waterways.
Waste Disposal:

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

o This material may be considered a hazardous waste and should be disposed of by a
licensed professional waste disposal service.

Visual Guides

The following diagrams illustrate key workflows for the safe handling and emergency response
for 2-(4-Bromophenyl)ethylamine hydrochloride.
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Caption: Workflow for the safe handling of 2-(4-Bromophenyl)ethylamine hydrochloride.
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Caption: First aid response for exposure to 2-(4-Bromophenyl)ethylamine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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